Cas no 99171-21-8 (2-Pyrazoline-3-carboxamide4-amino-5-oxo-(6CI))

• Product Name: 2-Pyrazoline-3-carboxamide4-amino-5-oxo-(6CI)
• CAS No: 99171-21-8
• MF: C₄H₆N₄O₂
• MW: 142.11603975296
• CID: 802288
• Update Time: 2023-03-27

2-Pyrazoline-3-carboxamide4-amino-5-oxo-(6CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxamide,4-amino-4,5-dihydro-5-oxo-
• 2-Pyrazoline-3-carboxamide4-amino-5-oxo-(6CI)
• 4-amino-5-oxo-1,4-dihydropyrazole-3-carboxamide

• Inchi： 1S/C4H6N4O2/c5-1-2(3(6)9)7-8-4(1)10/h1H,5H2,(H2,6,9)(H,8,10)
• InChI Key： PCXLPPFHEHFPLZ-UHFFFAOYSA-N
• SMILES： N1C(=O)C(N)C(C(N)=O)=N1

Computed Properties

• Exact Mass: 142.049
• Monoisotopic Mass: 142.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 111A^2